Cas no 2110070-95-4 ([1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile)

• Product Name: [1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile
• CAS No: 2110070-95-4
• MF: C₇H₃N₃S
• MW: 161.183819055557
• CID: 6258184
• PubChem ID: 145874761
• Update Time: 2025-11-07

[1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6826610
• [1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile
• 2110070-95-4
• Z2732478489

• Inchi： 1S/C7H3N3S/c8-4-5-7-6(11-10-5)2-1-3-9-7/h1-3H
• InChI Key： MTOMDDDVJGOPBY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=NC=2C(C#N)=N1

Computed Properties

• Exact Mass: 161.00476828g/mol
• Monoisotopic Mass: 161.00476828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Additional information on [1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile

Comprehensive Overview of [1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile (CAS No. 2110070-95-4)

[1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile (CAS No. 2110070-95-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thiazolo-pyridine derivative is characterized by a fused thiazole and pyridine ring system, with a carbonitrile functional group at the 3-position. Its molecular framework makes it a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 2110070-95-4 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry. Researchers are particularly interested in its synthetic pathways, with common queries including "how to synthesize [1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile" and "applications of thiazolo-pyridine derivatives." The growing demand for novel heterocyclic compounds in medicinal chemistry has further amplified interest in this molecule.

Recent studies highlight the potential of [1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile as a building block for bioactive molecules. Its electron-deficient nature and ability to participate in hydrogen bonding make it suitable for designing small-molecule inhibitors. For instance, analogs of this compound have shown activity against inflammatory targets and metabolic enzymes, aligning with current trends in precision medicine.

In the context of green chemistry, researchers are exploring eco-friendly methods to synthesize [1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile. Questions like "solvent-free synthesis of thiazolo-pyridines" and "catalytic approaches for carbonitrile formation" are trending in academic forums. The compound's stability under mild conditions also makes it a candidate for flow chemistry applications, a hot topic in industrial process optimization.

From a commercial perspective, suppliers often list this compound under categories like "pharmaceutical intermediates" or "high-value heterocycles." Its patent landscape reveals filings in anticancer and antiviral drug development, addressing global health priorities. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, as emphasized in recent publications.

In summary, [1,2]Thiazolo[4,5-b]pyridine-3-carbonitrile (CAS No. 2110070-95-4) represents a versatile chemical entity with broad applicability. Its integration into drug discovery pipelines and alignment with sustainable synthesis trends ensure its continued relevance. Future research may focus on structure-activity relationships and scalable production methods to unlock its full potential.